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Compound of Interest

Compound Name: Sulfo-Cy3-Tetrazine

Cat. No.: B15599144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Sulfo-Cy3-Tetrazine in

super-resolution microscopy applications. This water-soluble and bright fluorescent dye is an

invaluable tool for precise biomolecular labeling and high-resolution imaging.

Sulfo-Cy3-Tetrazine is a click chemistry reagent that contains a tetrazine moiety, enabling a

highly efficient and bioorthogonal reaction with trans-cyclooctene (TCO) or other strained

olefins.[1][2] This inverse-electron-demand Diels-Alder cycloaddition is known for its

exceptional kinetics and selectivity, proceeding rapidly in aqueous environments without the

need for a copper catalyst, making it ideal for live-cell imaging.[3][4]

The sulfonated cyanine dye, Sulfo-Cy3, offers enhanced water solubility, making it well-suited

for labeling proteins and other biomolecules in biological systems.[5][6] Its bright fluorescence

and high photostability are advantageous for demanding imaging techniques like super-

resolution microscopy.[7][8]

Key Features of Sulfo-Cy3-Tetrazine:
Bioorthogonal Reactivity: Specifically reacts with TCO-modified molecules for precise

labeling.[1][3]

High Water Solubility: The sulfo- group enhances solubility in aqueous buffers.[5]
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Bright and Photostable: Sulfo-Cy3 is a bright and robust fluorophore suitable for advanced

imaging.[7][8]

Fluorogenic Potential: The tetrazine moiety can quench the Cy3 fluorescence, which is

recovered upon reaction with a TCO, leading to a higher signal-to-noise ratio.[9][10] This

fluorogenic property can reduce background fluorescence and may eliminate the need for

washing steps in live-cell imaging.[10][11]

Quantitative Data
The photophysical properties of Sulfo-Cy3 make it an excellent candidate for super-resolution

microscopy.

Property Value Reference(s)

Excitation Maximum (Abs) ~550-554 nm [2][5]

Emission Maximum ~568-570 nm [2][5]

Molar Extinction Coefficient ~150,000-162,000 M⁻¹cm⁻¹ [2][7]

Fluorescence Quantum Yield ~0.1-0.31 [7][12]

Stokes Shift ~14 nm [5]

Experimental Workflows and Signaling Pathways
Bioorthogonal Labeling Strategy
The core of using Sulfo-Cy3-Tetrazine is the bioorthogonal reaction with a TCO-modified

molecule. This two-step labeling strategy ensures high specificity.
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Step 1: Target Modification

Step 2: Fluorophore Ligation

Step 3: Imaging

Protein of Interest

TCO-Modified Protein

Reaction with primary amines (e.g., Lysine)

TCO-NHS Ester

Fluorescently Labeled Protein

Inverse Electron Demand Diels-Alder Cycloaddition

Sulfo-Cy3-Tetrazine

Super-Resolution Microscopy (STORM, STED)
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Sample Preparation

Image Acquisition

Image Reconstruction

Label Target with
Sulfo-Cy3 (Activator) &
Alexa 647 (Reporter)

Cell Fixation
& Permeabilization

Mount Sample in
STORM Imaging Buffer

Excite Reporter (e.g., 647 nm laser)
to drive to dark state

Activate Sparse Subset of
Activators (e.g., 561 nm laser)

Record Single-Molecule
Blinking Events

Repeat thousands of times

Localize Fluorophore
Positions in each frame

Combine localizations to
create super-resolved image

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15599144?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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